5-(2,4-Dioxothiazolidin-5-yl)-2-methoxybenzoic acid

• Molecular Formula: C11H9NO5S
• Molecular Weight: 267.26 g/mol
• IUPAC Name: 5-(2,4-dioxo-1,3-thiazolidin-5-yl)-2-methoxybenzoic acid
• InChI: InChI=1S/C11H9NO5S/c1-17-7-3-2-5(4-6(7)10(14)15)8-9(13)12-11(16)18-8/h2-4,8H,1H3,(H,14,15)(H,12,13,16)
• InChI Key: JWZCBOKJDRPCFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C(=O)NC(=O)S2)C(=O)O

Description

5-(2,4-Dioxothiazolidin-5-yl)-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H9NO5S and its molecular weight is 267.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 5-(1-chloro-1-cyanomethyl)-2-methoxybenzoate (2.37 g) in ethanol (30 ml) was added thiourea (910 mg), and the mixture was refluxed for 3 hours. After cooling, 3 N hydrochloric acid (30 ml) was added, which was refluxed for 16 hours. After cooling, the reaction mixture was poured into water, which was extracted with ethyl acetate. After washing with water, the extract was dried over anhydrous sodium sulfate.